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Compound of Interest

Compound Name: Diethenyl ethanedioate

Cat. No.: B15483222 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diethenyl ethanedioate, also known as divinyl oxalate, is a divinyl ester that holds potential as

a crosslinking agent in the formulation of adhesive compositions. Its two reactive vinyl groups

allow for the formation of three-dimensional polymer networks, which can enhance the

mechanical strength and thermal stability of the adhesive. While specific data on adhesive

formulations centered exclusively on diethenyl ethanedioate is limited in publicly available

literature, its inclusion in various patents suggests its role as a component in creating robust

polymer matrices.[1] This document provides an overview of its potential application and a

generalized protocol for incorporating and evaluating it in an adhesive system.

Potential Role in Adhesive Formulations

Vinyl esters, in general, are utilized in the production of specialized polymers and resins known

for excellent corrosion resistance and mechanical properties.[2] In adhesive formulations, the

incorporation of a crosslinking agent like diethenyl ethanedioate can be pivotal. During

polymerization, the divinyl structure allows it to connect two or more polymer chains,

transforming a liquid or thermoplastic resin into a thermoset material. This crosslinked structure

is often associated with increased rigidity, improved heat and chemical resistance, and

enhanced cohesive strength.
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Patents have listed divinyl oxalate as a potential crosslinker in damping and bonding layers for

multilayer tapes and in the formulation of pressure-sensitive adhesives.[3] It is often mentioned

alongside other divinyl compounds such as divinyl maleate and divinyl adipate, indicating its

function is primarily to create a networked polymer structure.

Diagram of Proposed Crosslinking Mechanism

The following diagram illustrates the conceptual role of diethenyl ethanedioate in crosslinking

polymer chains.
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Caption: Conceptual role of diethenyl ethanedioate as a crosslinker.

Experimental Protocols

The following are generalized protocols for the preparation and testing of an adhesive

formulation potentially incorporating diethenyl ethanedioate. These are intended as a starting

point and would require optimization for a specific application.

1. Preparation of a Conceptual Adhesive Formulation

This protocol describes the preparation of a simple acrylic-based adhesive with diethenyl
ethanedioate as a crosslinking agent.
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Materials:

Primary monomer (e.g., 2-Ethylhexyl acrylate)

Co-monomer (e.g., Acrylic acid for adhesion promotion)

Diethenyl ethanedioate (Crosslinker)

Solvent (e.g., Ethyl acetate)

Initiator (e.g., Azobisisobutyronitrile - AIBN)

Substrates for testing (e.g., metal plates, plastic films)

Procedure:

To a reaction vessel equipped with a stirrer, condenser, and nitrogen inlet, add the primary

monomer, co-monomer, and solvent.

Purge the system with nitrogen for 20-30 minutes to remove oxygen.

In a separate container, dissolve the initiator and diethenyl ethanedioate in a small

amount of the solvent.

Heat the reaction vessel to the desired polymerization temperature (e.g., 70-80°C).

Slowly add the initiator/crosslinker solution to the reaction vessel over a period of 1-2

hours.

Maintain the reaction at temperature for several hours until the desired monomer

conversion is achieved.

Cool the resulting polymer solution to room temperature. The viscosity can be adjusted by

adding more solvent if necessary.

2. Adhesive Performance Testing

Standardized tests are crucial for evaluating the performance of the adhesive.
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A. Bond Strength (Lap Shear Test)

Standard: Based on ASTM D1002 for metal-to-metal specimens or ASTM D3163 for rigid

plastics.[3][4]

Procedure:

Prepare test specimens by bonding two substrates with a single-lap joint using the

prepared adhesive.

Ensure a consistent bond line thickness.

Cure the adhesive according to the required conditions (e.g., time, temperature,

pressure).

Condition the cured specimens at a standard temperature and humidity.

Use a tensile testing machine to pull the specimens apart at a constant rate of speed.

Record the maximum force required to break the bond. The shear strength is calculated

by dividing this force by the bonded area.[3]

B. Peel Adhesion Test

Standard: Based on methods like ASTM D3330 (180° peel).[4]

Procedure:

Apply the adhesive to a flexible substrate (e.g., a plastic film).

Bond this to a rigid substrate.

After curing, peel the flexible substrate from the rigid one at a specific angle (e.g., 90° or

180°) and a constant speed.

The force required to peel the adhesive is measured and reported as peel strength.

C. Tack Measurement
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For pressure-sensitive adhesives, tack is a key property.

Standard: FINAT FTM 9 "Loop" Tack Measurement.[4]

Procedure:

Form a loop with a strip of the adhesive-coated material, with the adhesive side out.

Bring the loop into contact with a standard surface (e.g., glass) over a defined area and

for a short time.

Measure the force required to pull the loop away from the surface.

Summary of Potential Adhesive Properties for Evaluation

Property Test Method (Example) Description

Shear Strength ASTM D1002

Measures the strength of the

adhesive bond when subjected

to a shearing force.

Peel Strength ASTM D3330

Indicates the force required to

separate a bonded flexible

material from a rigid substrate.

Tack FINAT FTM 9

The initial "stickiness" of a

pressure-sensitive adhesive

upon light contact.

Viscosity Brookfield Viscometer

Measures the flow resistance

of the uncured adhesive,

important for application.

Curing Time Rheometer
Time required for the adhesive

to reach its optimal properties.

Experimental Workflow Diagram
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The following diagram outlines a typical workflow for the development and testing of an

adhesive formulation.
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Caption: General workflow for adhesive development and testing.

Conclusion

Diethenyl ethanedioate presents a viable, though not extensively documented, option as a

crosslinking agent in adhesive formulations. Its divinyl nature is well-suited for creating

crosslinked polymer networks that can lead to adhesives with enhanced mechanical properties.

The protocols and workflows provided here offer a foundational approach for researchers to

explore its potential in developing novel adhesive systems. Further empirical data is needed to

fully characterize its performance against other, more common crosslinking agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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